Cas no 214342-72-0 (4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide)

• Product Name: 4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide
• CAS No: 214342-72-0
• MF: C₅H₈BrN₃O₂S
• MW: 254.104918479919
• MDL: MFCD30803123
• CID: 5105922
• PubChem ID: 4640412
• Update Time: 2026-03-03

4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide
• 214342-72-0
• A1-23270
• E80107
• 4-Bromo-pyrazole-1-sulfonic acid dimethylamide
• MFCD30803123
• SY323895
• HBZPOTBOXPFCLF-UHFFFAOYSA-N
• PS-20019
• SCHEMBL3321577
• 4-bromo-N,N-dimethylpyrazole-1-sulfonamide

• MDL： MFCD30803123
• Inchi： 1S/C5H8BrN3O2S/c1-8(2)12(10,11)9-4-5(6)3-7-9/h3-4H,1-2H3
• InChI Key： HBZPOTBOXPFCLF-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)C=C(Br)C=N1

Computed Properties

• Exact Mass: 252.95206g/mol
• Monoisotopic Mass: 252.95206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide

Recent Advances in the Study of 4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide (CAS: 214342-72-0)

4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide (CAS: 214342-72-0) is a sulfonamide derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique pyrazole-sulfonamide structure, has been the subject of several studies aimed at exploring its biological activities, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide, with particular emphasis on improving its yield and purity. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to achieve higher efficiency and selectivity. These efforts have resulted in the development of scalable synthetic routes, which are crucial for further pharmacological evaluations and potential industrial applications.

In terms of biological activity, 4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide has demonstrated promising results in preliminary screenings. Studies have shown that this compound exhibits significant inhibitory effects on certain enzymes and receptors, making it a potential candidate for the treatment of various diseases, including cancer and inflammatory disorders. For instance, in vitro assays have revealed its ability to modulate key signaling pathways involved in cell proliferation and apoptosis, suggesting its potential as an anticancer agent.

Moreover, the pharmacokinetic properties of 4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide have been investigated to assess its suitability as a drug candidate. Recent findings indicate that the compound possesses favorable absorption and distribution profiles, although further studies are needed to evaluate its metabolic stability and potential toxicity. These investigations are critical for determining the compound's therapeutic index and optimizing its formulation for clinical use.

In addition to its pharmacological potential, 4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide has also been explored for its role in chemical biology. Researchers have utilized this compound as a molecular probe to study protein-ligand interactions and enzyme mechanisms. Its unique structural features make it a valuable tool for understanding the molecular basis of various biological processes, thereby contributing to the broader field of drug discovery.

Despite these advancements, several challenges remain in the development of 4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide as a therapeutic agent. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 4-Bromo-N,N-dimethyl-1H-pyrazole-1-sulfonamide (CAS: 214342-72-0) represents a promising area of research in the chemical biology and medicinal chemistry fields. Its diverse biological activities and potential therapeutic applications make it a compound of significant interest. Continued research and development efforts are expected to yield further insights into its mechanisms of action and clinical utility, paving the way for its eventual translation into novel therapeutics.